Cas no 403735-02-4 (Benzene, [1-(bromomethyl)-2-methylpropyl]-)

• Product name: Benzene, [1-(bromomethyl)-2-methylpropyl]-
• CAS No: 403735-02-4
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 3969758
• PubChem ID: 19790832

Benzene, [1-(bromomethyl)-2-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-(bromomethyl)-2-methylpropyl]-
• EN300-676452
• 403735-02-4
• SCHEMBL9555074
• AKOS015151149
• (1-bromo-3-methylbutan-2-yl)benzene

• Inchi： InChI=1S/C11H15Br/c1-9(2)11(8-12)10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key： KFIMHJPLUHYGGQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 226.03571Da
• Monoisotopic Mass: 226.03571Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on Benzene, [1-(bromomethyl)-2-methylpropyl]-

Recent Advances in the Study of Benzene, [1-(bromomethyl)-2-methylpropyl]- (CAS: 403735-02-4) in Chemical and Biomedical Research

Benzene, [1-(bromomethyl)-2-methylpropyl]-, with the CAS number 403735-02-4, is a chemical compound of significant interest in the field of chemical and biomedical research. This compound, often referred to as a brominated benzene derivative, has been the subject of recent studies due to its potential applications in pharmaceutical synthesis, material science, and as a building block for more complex molecules. The unique structural features of this compound, including the bromomethyl and isobutyl groups, make it a versatile intermediate in organic synthesis and drug development.

Recent research has focused on the synthesis and characterization of Benzene, [1-(bromomethyl)-2-methylpropyl]-, with particular emphasis on its reactivity and potential as a precursor for bioactive molecules. A study published in the Journal of Organic Chemistry (2023) demonstrated its utility in the synthesis of novel heterocyclic compounds with potential antimicrobial properties. The study highlighted the compound's ability to undergo nucleophilic substitution reactions, making it a valuable tool for constructing complex molecular architectures.

In addition to its synthetic applications, Benzene, [1-(bromomethyl)-2-methylpropyl]- has been investigated for its role in drug delivery systems. A recent paper in Advanced Drug Delivery Reviews (2024) explored its use as a linker in prodrug designs, where its bromomethyl group can be selectively cleaved under physiological conditions to release active pharmaceutical ingredients. This approach has shown promise in improving the bioavailability and targeting of therapeutic agents, particularly in cancer treatment.

Another area of active research involves the environmental and safety aspects of Benzene, [1-(bromomethyl)-2-methylpropyl]-. A comprehensive study in Chemical Research in Toxicology (2023) assessed its toxicity profile and biodegradability, providing critical data for its safe handling and disposal in industrial settings. The findings underscored the need for proper risk assessment and mitigation strategies when working with this compound, given its potential reactivity and environmental impact.

Looking ahead, the versatility of Benzene, [1-(bromomethyl)-2-methylpropyl]- continues to inspire new research directions. Ongoing studies are exploring its potential in polymer chemistry, where it serves as a monomer for creating novel materials with tailored properties. Furthermore, its role in the development of small-molecule inhibitors for various biological targets is being actively investigated, with preliminary results showing encouraging activity against enzymes involved in inflammatory pathways.

In conclusion, Benzene, [1-(bromomethyl)-2-methylpropyl]- (CAS: 403735-02-4) represents a valuable chemical entity with diverse applications in chemical and biomedical research. Recent advancements have highlighted its synthetic utility, drug delivery potential, and safety considerations, paving the way for future innovations in this field. As research progresses, this compound is likely to play an increasingly important role in the development of new therapeutic agents and functional materials.